Cas no 652142-08-0 (Pyridine, 4-[(1E)-2-(1-azulenyl)ethenyl]-)

• Product Name: Pyridine, 4-[(1E)-2-(1-azulenyl)ethenyl]-
• CAS No: 652142-08-0
• MF: C₁₇H₁₃N
• MW: 231.291824102402
• CID: 402607
• PubChem ID: 71376498
• Update Time: 2025-04-19

Pyridine, 4-[(1E)-2-(1-azulenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[(1E)-2-(1-azulenyl)ethenyl]-
• 4-(2-azulen-1-ylethenyl)pyridine
• 4-[2-(Azulen-1-yl)ethenyl]pyridine
• DTXSID00799184
• 652142-08-0

• Inchi： 1S/C17H13N/c1-2-4-15-8-9-16(17(15)5-3-1)7-6-14-10-12-18-13-11-14/h1-13H
• InChI Key： KEAYFIVLHJFCHP-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C=CC1=CC=C2C=CC=CC=C12

Computed Properties

• Exact Mass: 231.10489
• Monoisotopic Mass: 231.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89